Cas no 2138437-48-4 (2,2-Difluoro-3-(2-propan-2-ylsulfanylethylamino)propanoic acid)
2,2-Difluoro-3-(2-propan-2-ylsulfanylethylamino)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,2-difluoro-3-{[2-(propan-2-ylsulfanyl)ethyl]amino}propanoic acid
- 2,2-Difluoro-3-(2-propan-2-ylsulfanylethylamino)propanoic acid
-
- Inchi: 1S/C8H15F2NO2S/c1-6(2)14-4-3-11-5-8(9,10)7(12)13/h6,11H,3-5H2,1-2H3,(H,12,13)
- InChI Key: QEJMTBXKXXDNJD-UHFFFAOYSA-N
- SMILES: S(C(C)C)CCNCC(C(=O)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 188
- XLogP3: -0.8
- Topological Polar Surface Area: 74.6
2,2-Difluoro-3-(2-propan-2-ylsulfanylethylamino)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-788978-0.05g |
2,2-difluoro-3-{[2-(propan-2-ylsulfanyl)ethyl]amino}propanoic acid |
2138437-48-4 | 0.05g |
$1261.0 | 2023-03-16 | ||
| Enamine | EN300-788978-0.1g |
2,2-difluoro-3-{[2-(propan-2-ylsulfanyl)ethyl]amino}propanoic acid |
2138437-48-4 | 0.1g |
$1320.0 | 2023-03-16 | ||
| Enamine | EN300-788978-0.25g |
2,2-difluoro-3-{[2-(propan-2-ylsulfanyl)ethyl]amino}propanoic acid |
2138437-48-4 | 0.25g |
$1381.0 | 2023-03-16 | ||
| Enamine | EN300-788978-0.5g |
2,2-difluoro-3-{[2-(propan-2-ylsulfanyl)ethyl]amino}propanoic acid |
2138437-48-4 | 0.5g |
$1440.0 | 2023-03-16 | ||
| Enamine | EN300-788978-1.0g |
2,2-difluoro-3-{[2-(propan-2-ylsulfanyl)ethyl]amino}propanoic acid |
2138437-48-4 | 95% | 1.0g |
$0.0 | 2024-05-22 | |
| Enamine | EN300-788978-2.5g |
2,2-difluoro-3-{[2-(propan-2-ylsulfanyl)ethyl]amino}propanoic acid |
2138437-48-4 | 2.5g |
$2940.0 | 2023-03-16 | ||
| Enamine | EN300-788978-5.0g |
2,2-difluoro-3-{[2-(propan-2-ylsulfanyl)ethyl]amino}propanoic acid |
2138437-48-4 | 5.0g |
$4349.0 | 2023-03-16 | ||
| Enamine | EN300-788978-10.0g |
2,2-difluoro-3-{[2-(propan-2-ylsulfanyl)ethyl]amino}propanoic acid |
2138437-48-4 | 10.0g |
$6450.0 | 2023-03-16 |
2,2-Difluoro-3-(2-propan-2-ylsulfanylethylamino)propanoic acid Related Literature
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
Additional information on 2,2-Difluoro-3-(2-propan-2-ylsulfanylethylamino)propanoic acid
Introduction to 2,2-Difluoro-3-(2-propan-2-ylsulfanylethylamino)propanoic acid (CAS No. 2138437-48-4)
2,2-Difluoro-3-(2-propan-2-ylsulfanylethylamino)propanoic acid (CAS No. 2138437-48-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoro substitution and a sulfanyl-containing side chain. These characteristics contribute to its potential therapeutic applications and have been the focus of recent studies aimed at elucidating its biological activities and mechanisms of action.
The chemical structure of 2,2-Difluoro-3-(2-propan-2-ylsulfanylethylamino)propanoic acid is particularly noteworthy due to its difluoro moiety, which can influence the compound's physicochemical properties and biological activity. Fluorine atoms are known for their ability to modulate the lipophilicity, metabolic stability, and binding affinity of organic molecules. In this context, the presence of difluoro groups in 2,2-Difluoro-3-(2-propan-2-ylsulfanylethylamino)propanoic acid may enhance its pharmacokinetic profile and improve its therapeutic potential.
The sulfanyl-containing side chain is another key feature of this compound. Sulfur-containing functional groups are often associated with enhanced reactivity and the ability to form stable complexes with metal ions. This property can be leveraged in the design of drugs that target specific enzymes or receptors. Recent research has shown that compounds with similar sulfanyl moieties exhibit promising activities against various diseases, including cancer and neurodegenerative disorders.
In terms of biological activity, 2,2-Difluoro-3-(2-propan-2-ylsulfanylethylamino)propanoic acid has been investigated for its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, studies have demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key regulators of cellular signaling pathways. Kinase inhibitors are a class of drugs that have shown significant promise in the treatment of various cancers and inflammatory diseases.
The therapeutic potential of 2,2-Difluoro-3-(2-propan-2-ylsulfanylethylamino)propanoic acid extends beyond kinase inhibition. Recent research has also explored its effects on other biological targets, such as G protein-coupled receptors (GPCRs) and ion channels. These targets are involved in a wide range of physiological processes and are often implicated in the pathogenesis of various diseases. By modulating the activity of these targets, 2,2-Difluoro-3-(2-propan-2-ylsulfanylethylamino)propanoic acid may offer new avenues for the development of therapeutic agents.
In addition to its potential as a therapeutic agent, 2,2-Difluoro-3-(2-propan-2-ylsulfanylethylamino)propanoic acid has also been studied for its use as a tool compound in chemical biology research. Tool compounds are small molecules that are used to probe the function of specific proteins or pathways in cells. By using 2,2-Difluoro-3-(2-propan-2-ylsulfanylethylamino)propanoic acid as a tool compound, researchers can gain insights into the mechanisms underlying various biological processes and identify new targets for drug discovery.
The synthesis of 2,2-Difluoro-3-(2-propan-2-ylsulfanylethylamino)propanoic acid has been optimized to ensure high yields and purity. Various synthetic routes have been developed, each with its own advantages and limitations. One common approach involves the reaction of a difluorinated precursor with a sulfanyl-containing reagent followed by functional group manipulation to achieve the final product. The choice of synthetic route depends on factors such as cost, scalability, and environmental impact.
To further enhance the utility of 2,2-Difluoro-3-(2-propan-2-ylsulfanylethylamino)propanoic acid, researchers have explored modifications to its structure through chemical derivatization. These modifications aim to improve specific properties such as solubility, stability, and selectivity for target proteins. For example, introducing additional functional groups or altering the length of the side chain can significantly impact the compound's pharmacological profile.
Clinical trials involving compounds similar to 2,2-Difluoro-3-(2-propan-2-ylsulfanylethylamino)propanoic acid have shown promising results in terms of safety and efficacy. These trials have provided valuable data on the pharmacokinetics and pharmacodynamics of such compounds in human subjects. While more extensive clinical studies are needed to fully evaluate their therapeutic potential, initial findings suggest that compounds like 2,2-Difluoro-3-(2-propan-2-ylsulfanylethylamino)propanoic acid hold promise for treating a variety of diseases.
In conclusion, 2,2-Difluoro-3-(2-propan-2-ylsulfanylethylamino)propanoic acid (CAS No. 2138437-48-4) is a promising compound with unique structural features that contribute to its potential therapeutic applications. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, making it an exciting area of study in medicinal chemistry and pharmaceutical research.
2138437-48-4 (2,2-Difluoro-3-(2-propan-2-ylsulfanylethylamino)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)